Cas no 1803793-68-1 (3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1803793-68-1
• MF: C₆H₂F₄N₂O₂
• MW: 210.085895061493
• CID: 4907225
• Update Time: 2025-05-21

3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F4N2O2/c7-3-1-11-2-4(12(13)14)5(3)6(8,9)10/h1-2H
• InChI Key： QYCVLCJHAWFEHV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine

Professional Introduction to 3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803793-68-1)

3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine, identified by the chemical compound code CAS No. 1803793-68-1, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core substituted with fluorine, nitro, and trifluoromethyl groups, exhibits a unique set of chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine imparts remarkable stability and reactivity, which are critical factors in drug development. The presence of multiple electronegative substituents, particularly the nitro and trifluoromethyl groups, enhances its interaction with biological targets, making it a promising candidate for further derivatization and functionalization. These features have positioned this compound as a key building block in the creation of novel therapeutic agents targeting a range of diseases.

In recent years, the pharmaceutical industry has witnessed an increasing demand for compounds that exhibit high selectivity and efficacy. 3-Fluoro-5-nitro-4-(trifluoromethyl)pyridine has been extensively studied for its potential applications in the development of small-molecule drugs. Its fluorinated structure is particularly noteworthy, as fluorine atoms can significantly influence the pharmacokinetic properties of a drug molecule, including its metabolic stability, lipophilicity, and binding affinity. These attributes are essential for optimizing drug candidates for clinical use.

One of the most compelling aspects of 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine is its versatility in synthetic chemistry. The compound serves as a versatile intermediate that can be modified through various chemical reactions to produce more complex molecules. For instance, its nitro group can be reduced to an amine, allowing for further functionalization via diazotization or coupling reactions. Additionally, the trifluoromethyl group can be engaged in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional substituents into the molecule.

The importance of 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine in medicinal chemistry has been underscored by several recent studies. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The pyridine scaffold is particularly well-suited for interacting with enzyme active sites due to its ability to form hydrogen bonds and π-stacking interactions. Furthermore, the electron-withdrawing nature of the nitro and trifluoromethyl groups enhances the binding affinity of the compound to its target proteins.

Another area where 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Recent studies have demonstrated its efficacy against several RNA viruses by inhibiting key enzymes such as RNA-dependent RNA polymerases. This has opened up new avenues for antiviral drug discovery and development.

The synthesis of 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in streamlining the synthesis process and improving scalability.

The safety profile of 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine is another critical consideration in its application within pharmaceutical research. While the compound itself is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety during synthesis and handling. These procedures include using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP).

In conclusion, 3-fluoro-5-nitro-4-(trifluoromethyl)pyridine (CAS No. 1803793-68-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with high selectivity and efficacy. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.